Cas no 13999-11-6 (2-THIOPHENE-5-D-CARBOXYLIC ACID)
13999-11-6 structure
Product Name:2-THIOPHENE-5-D-CARBOXYLIC ACID
2-THIOPHENE-5-D-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- 2-thiophene-5-d-carboxylic acid
- 2-THIOPHENE-5-D-CARBOXYLIC ACID
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- Inchi： 1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/i3D
- InChI Key： QERYCTSHXKAMIS-WFVSFCRTSA-N
- SMILES： C1(SC([2H])=CC=1)C(=O)O
Computed Properties
- Exact Mass: 128.99947729g/mol
- Monoisotopic Mass: 128.99947729g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.5Ų
2-THIOPHENE-5-D-CARBOXYLIC ACID Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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